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Compound of Interest

Compound Name: Red 2

Cat. No.: B1170439 Get Quote

Technical Support Center: Allura Red AC
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling, storage, and troubleshooting of

Allura Red AC.

Frequently Asked Questions (FAQs)
Q1: What is Allura Red AC and what are its common applications in research?

Allura Red AC, also known as FD&C Red No. 40, is a synthetic monoazo dye widely used as a

colorant.[1][2] It consists primarily of the disodium salt of 6-hydroxy-5-[(2-methoxy-5-methyl-4-

sulfophenyl)azo]-2-naphthalenesulfonic acid.[1] In laboratory and development settings, it is

used in the formulation of drugs and cosmetics, as a tracer dye in various experimental setups,

and in food science studies to understand dye stability and interactions with other components.

[2][3]

Q2: Is Allura Red AC sensitive to light?

There are conflicting reports regarding the light sensitivity of Allura Red AC. Some sources

describe it as having very good stability to light and resistant to heat and light.[2][3][4]

Conversely, other safety data sheets and chemical suppliers explicitly label it as light-sensitive

and recommend keeping it away from direct sunlight.[3][5][6]
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Scientific studies confirm that Allura Red AC can undergo photodegradation when exposed to

light, particularly in solution.[7][8] The degradation process is influenced by the solvent system

and the presence of other ingredients, such as ascorbic acid, which can accelerate the

formation of degradation products under simulated sunlight.[7][9][10] Therefore, for

experimental consistency and to ensure the integrity of the compound, it is critical to treat Allura

Red AC as a light-sensitive reagent and minimize its exposure to light.

Q3: What are the optimal storage conditions for Allura Red AC powder?

To ensure its stability, Allura Red AC powder should be stored in a tightly closed container in a

cool, dry, and well-ventilated area.[5][11] It is also described as being very hygroscopic, making

protection from moisture essential.[3][6] Key recommendations include keeping it away from

sources of ignition and avoiding excessive heat and light.[11][12]

Q4: How should I store solutions of Allura Red AC?

Aqueous solutions of Allura Red AC are stable across a pH range of 3 to 8.[2][3] However, due

to its photosensitivity in solution, it is crucial to store prepared solutions in amber vials or

containers wrapped in aluminum foil to protect them from light. For short-term storage,

refrigeration at 2-8°C is advisable. For longer-term storage of the dye in a solvent,

temperatures of -20°C for one month or -80°C for up to six months are recommended, provided

the container is sealed to prevent moisture ingress.[5]

Q5: What are the known incompatibilities for Allura Red AC?

Allura Red AC is incompatible with strong oxidizing agents.[11][13] Contact with these

substances can lead to chemical reactions that degrade the dye and may pose a safety

hazard.[13] It is also advised to avoid mixing the dye with acids, aldehydes, and several other

reactive compounds, as this can result in the formation of toxic gases.[13]

Q6: My Allura Red AC solution has changed color or appears to have degraded. What are the

possible causes?

Several factors could cause the degradation of an Allura Red AC solution:

Light Exposure: As a photosensitive compound, prolonged exposure to ambient or UV light

can cause the dye to break down.[7][8]
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Chemical Incompatibility: Contamination with strong oxidizing agents or other incompatible

chemicals can cause it to degrade.[11]

pH Shift: While stable between pH 3 and 8, its color can change in strongly alkaline

conditions, appearing dark red.[2][3][6]

Microbial Contamination: Non-sterile aqueous solutions can be susceptible to microbial

growth over time, which may alter the dye's properties.

Interactions with Other Components: In complex formulations, Allura Red AC can interact

with other ingredients (e.g., ascorbic acid), leading to degradation, especially when exposed

to light.[9][10]

Data Presentation
Table 1: Summary of Recommended Storage Conditions for Allura Red AC
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Parameter Condition Rationale Source(s)

Physical Form Solid Powder
Store in a tightly-

closed container.
[11]

Keep in a dry, cool,

well-ventilated area.
[5][11][12]

Protect from moisture

(hygroscopic).
[3][5][6]

Recommended

Temperature: Room

Temperature or -20°C.

[3][5][6]

In Solution Solvent Storage
Protect from light (use

amber vials or foil).
[5]

Short-term: 2-8°C. -

Long-term: -20°C (1

month) or -80°C (6

months), sealed.

[5]

General Light & Heat

Keep away from direct

sunlight and

excessive heat.

[5][12]

Incompatibilities
Avoid strong oxidizing

agents.
[11][13]

Experimental Protocols
Protocol 1: General Method for Assessing the Photostability of Allura Red AC in Solution

This protocol provides a framework for evaluating the stability of Allura Red AC under specific

light conditions.

1. Objective: To quantify the degradation of Allura Red AC in a specific solvent or formulation

when exposed to a controlled light source over time.
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2. Materials:

Allura Red AC powder

Chosen solvent (e.g., deionized water, buffer solution, or experimental formulation)

Spectrophotometer (UV-Vis)

Quartz or glass cuvettes

Controlled light source (e.g., sunlight simulator, UV lamp)

Amber vials and clear vials

Volumetric flasks and pipettes

Aluminum foil

3. Methodology:

Preparation of Stock Solution:

Accurately weigh a known amount of Allura Red AC powder and dissolve it in the chosen

solvent to create a concentrated stock solution.

Store the stock solution in an amber bottle, protected from light.

Preparation of Working Solutions:

Dilute the stock solution to a working concentration that gives an absorbance reading

within the linear range of the spectrophotometer (typically between 0.1 and 1.0) at its

maximum absorbance wavelength (λmax ≈ 504 nm).[2][3]

Prepare two sets of identical samples in clear vials: a "light-exposed" set and a "dark

control" set.

Wrap the "dark control" set completely in aluminum foil to prevent any light exposure.

Exposure Conditions:
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Place both sets of samples in a temperature-controlled environment under the selected

light source.

Ensure the distance and intensity of the light source are constant throughout the

experiment.

Data Collection:

At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from one vial

of each set.

Measure the absorbance of each aliquot at the λmax (≈ 504 nm) using the

spectrophotometer. Use the same solvent as a blank.

Record the absorbance values for both the light-exposed and dark control samples at

each time point.

Data Analysis:

The degradation of Allura Red AC often follows first-order kinetics.[7][8]

Calculate the concentration of Allura Red AC at each time point using the Beer-Lambert

law (A = εbc), or simply use the change in absorbance as a proxy for degradation.

Plot the natural logarithm of the absorbance (ln(A)) versus time for the light-exposed

samples.

If the plot is linear, the degradation follows first-order kinetics, and the negative of the

slope represents the degradation rate constant (k).

Compare the absorbance of the light-exposed samples to the dark controls to confirm that

degradation is primarily due to light exposure.

Visualizations
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Issue: Allura Red AC solution
appears degraded (e.g., color change)

Were proper storage
conditions followed?

Was the solution
protected from light?

Yes

Cause: Improper Storage
(Heat/Moisture Exposure)

No

Is contamination with
incompatible substances possible?

Yes

Cause: Photodegradation

No

Has the pH of the
solution shifted significantly?

No

Cause: Chemical Incompatibility

Yes

Cause: pH Shift

Yes

Action: Discard solution.
Prepare fresh and store in a
cool, dry, sealed container.

Action: Discard solution.
Prepare fresh and store in
amber vials or wrap in foil.

Action: Review protocol for
incompatibilities (e.g., oxidizers).

Prepare fresh using clean labware.

Action: Measure and adjust pH.
If degradation is suspected,

prepare a fresh, buffered solution.

Click to download full resolution via product page

Caption: Troubleshooting workflow for degraded Allura Red AC solutions.
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Allura Red AC Stability
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Caption: Key factors influencing the stability of Allura Red AC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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